(E)-Ethyl 4,4-dimethoxybut-2-enoate
Overview
Description
(E)-Ethyl 4,4-dimethoxybut-2-enoate, also known as (E)-ethyl 4-methyl-2-pentenoate, is a chemical compound with a molecular formula of C7H12O4. It is an unsaturated ester that is soluble in water and alcohol, and is used in a variety of applications in scientific research. This compound is synthesized from the reaction of ethyl 4-methyl-2-pentenoate and dimethyl sulfate, and is a useful reagent in organic synthesis. It is a versatile compound used in a range of scientific research applications, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
Life Science Research
“(E)-Ethyl 4,4-dimethoxybut-2-enoate” is used in various areas of life science research . Scientists with expertise in life science, material science, chemical synthesis, chromatography, and many other fields use this compound in their research .
Analytical Chemistry
This compound is also used in the field of analytical chemistry . It can be used in the development and testing of new analytical methods and techniques .
Biopharma Production
“(E)-Ethyl 4,4-dimethoxybut-2-enoate” is used in biopharma production . It could be used in the synthesis of pharmaceuticals and other biologically active compounds .
Safety Controlled Environment
This compound is used in safety controlled environments . It has specific safety information and precautionary statements, indicating its use in environments where safety controls are paramount .
Cleanroom Solutions
“(E)-Ethyl 4,4-dimethoxybut-2-enoate” is used in cleanroom solutions . Cleanrooms require specific chemicals that do not produce particulates or contaminants .
Chromatography
This compound is used in chromatography . Chromatography is a technique for separating the components of a mixture, and this compound could be used as a standard or a target of analysis .
Mass Spectrometry
“(E)-Ethyl 4,4-dimethoxybut-2-enoate” is used in mass spectrometry . Mass spectrometry is an analytical technique used to measure the mass-to-charge ratio of ions .
properties
IUPAC Name |
ethyl (E)-4,4-dimethoxybut-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4/c1-4-12-7(9)5-6-8(10-2)11-3/h5-6,8H,4H2,1-3H3/b6-5+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIRJFJKWVNTUKV-AATRIKPKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CC(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/C(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00552473 |
Source
|
| Record name | Ethyl (2E)-4,4-dimethoxybut-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00552473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-Ethyl 4,4-dimethoxybut-2-enoate | |
CAS RN |
114736-25-3 |
Source
|
| Record name | Ethyl (2E)-4,4-dimethoxybut-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00552473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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